Cas no 978-16-5 ( )

• Product name: &nbsp
• CAS No: 978-16-5
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 1002294
• PubChem ID: 54599355

  Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N,N-dimethyl-4-[(Z)-2-quinolin-4-ylethenyl]aniline
• CHEMBL1970447
• NSC268804
• NSC-268804
• 2,5-Dimethoxy-N,N-dimethyl-4-[(Z)-2-(quinolin-4-yl)ethenyl]aniline
• 978-16-5
• DTXSID20712734
•  

• Inchi： InChI=1S/C21H22N2O2/c1-23(2)19-14-20(24-3)16(13-21(19)25-4)10-9-15-11-12-22-18-8-6-5-7-17(15)18/h5-14H,1-4H3/b10-9-
• InChI Key： WNRMQAWGIWTTME-KTKRTIGZSA-N
• SMILES： CN(C)C1=C(C=C(C(=C1)OC)C=CC2=CC=NC3=CC=CC=C23)OC

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 34.6Ų